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Compound of Interest

Compound Name: 13-HODE methyl ester

Cat. No.: B15138368 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
13-Hydroxyoctadecadienoic acid (13-HODE) is a crucial bioactive lipid metabolite derived from

the enzymatic oxygenation of linoleic acid, primarily through the action of 15-lipoxygenase. As

a signaling molecule, 13-HODE is implicated in a multitude of physiological and pathological

processes, including the regulation of inflammation, cell proliferation, and tumorigenesis. The

methyl ester form, 13-HODE methyl ester, is frequently utilized in in vitro research due to its

enhanced stability and cell permeability. The precise and accurate preparation of a 13-HODE
methyl ester stock solution is a fundamental prerequisite for obtaining reliable and

reproducible experimental data.

Physicochemical Properties
A thorough understanding of the properties of 13-HODE methyl ester is essential for its correct

handling, storage, and use in experimental settings.
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Property Value

Molecular Weight 310.5 g/mol [1][2][3][4]

Appearance A solution in ethanol[1][3]

Solubility

- Ethanol: 50 mg/mL[1][2][3]- DMSO: 50

mg/mL[1][2][3]- DMF: 50 mg/mL[1][2][3]- PBS

(pH 7.2): 1 mg/mL[1][2][3]

Storage & Stability

Store at -20°C for up to one month or at -80°C

for up to six months.[2] The compound is stable

for at least two years when stored correctly.[3] It

is advisable to aliquot the stock solution to

prevent repeated freeze-thaw cycles.[2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Ethanol
This protocol outlines the steps for preparing a 10 mM stock solution of 13-HODE methyl
ester. This concentration is a common starting point for further dilutions in various experimental

paradigms.

Materials:

13-HODE methyl ester

Anhydrous Ethanol (≥99.5%)

Inert gas (Argon or Nitrogen)

Sterile, amber glass vials with PTFE-lined caps

Calibrated micropipettes and sterile tips

Analytical balance

Procedure:
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Equilibration: Before opening, allow the vial of 13-HODE methyl ester to warm to room

temperature to prevent moisture condensation.

Inert Atmosphere: To minimize oxidation, it is recommended to handle the compound under a

stream of inert gas (argon or nitrogen).

Weighing: Accurately weigh the desired amount of 13-HODE methyl ester. For instance, to

prepare 1 mL of a 10 mM solution, weigh out 0.3105 mg. For greater accuracy, it is often

easier to weigh a larger mass, such as 1 mg, and adjust the solvent volume accordingly.

Dissolution: Add the calculated volume of anhydrous ethanol to the vial containing the 13-
HODE methyl ester. For 1 mg of the compound, 3.22 mL of ethanol is required to achieve a

10 mM concentration.

Mixing: Securely cap the vial and vortex until the solid is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution.[2]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

amber glass vials. Purge the headspace with inert gas before capping tightly. Store the

aliquots at -20°C or -80°C.

Calculation Formula:

Volume of Solvent (mL) = [Mass of Compound (mg) / Molecular Weight ( g/mol )] x [1 / Desired

Concentration (mol/L)] x 1000

Visualized Experimental Workflow
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Caption: Workflow for the preparation of 13-HODE methyl ester stock solution.

Application Notes
Solvent Selection: While ethanol is a common solvent, DMSO and DMF are also suitable.

The choice of solvent should be compatible with the downstream experimental system. For

cell-based assays, ensure the final solvent concentration is non-toxic (typically <0.1%).

Working Concentrations: The biological effects of 13-HODE have been observed at

concentrations around 1 µM, particularly in studies of tumor cell adhesion.[5] The optimal

working concentration will vary depending on the cell type and experimental endpoint and

should be determined empirically.
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Quality Control: For long-term studies, the integrity of the 13-HODE methyl ester stock

solution should be periodically verified using analytical techniques such as HPLC or mass

spectrometry.

Safety Precautions: Handle 13-HODE methyl ester and organic solvents within a chemical

fume hood. Always wear appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat.

13-HODE Signaling Pathway
13-HODE is a known endogenous ligand for the nuclear receptor Peroxisome Proliferator-

Activated Receptor gamma (PPARγ).[6][7] The activation of PPARγ by 13-HODE initiates a

signaling cascade that modulates the expression of genes involved in lipid metabolism and

inflammation.
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Caption: Simplified 13-HODE signaling through the PPARγ pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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